Cas no 30989-27-6 ((2-Iodobenzoyl) 2-chlorobenzenecarboperoxoate)

• Product Name: (2-Iodobenzoyl) 2-chlorobenzenecarboperoxoate
• CAS No: 30989-27-6
• MF: C₁₄H₈ClIO₄
• MW: 402.568395614624
• CID: 2821482
• PubChem ID: 71360251
• Update Time: 2025-04-21

(2-Iodobenzoyl) 2-chlorobenzenecarboperoxoate Chemical and Physical Properties

Names and Identifiers

• 30989-27-6
• DTXSID80784053
• (2-Iodobenzoyl) 2-chlorobenzenecarboperoxoate

• Inchi： 1S/C14H8ClIO4/c15-11-7-3-1-5-9(11)13(17)19-20-14(18)10-6-2-4-8-12(10)16/h1-8H
• InChI Key： WBTZRLYPAAANMV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(=O)OOC(C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 401.91558Da
• Monoisotopic Mass: 401.91558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų